1-[(6-chloro-2,3-dihydro-4H-1,4-benzoxazin-4-yl)carbonyl]piperidine-4-carboxylic acid

• IUPAC Name: 1-(6-chloro-2,3-dihydro-1,4-benzoxazine-4-carbonyl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C15H17ClN2O4/c16-11-1-2-13-12(9-11)18(7-8-22-13)15(21)17-5-3-10(4-6-17)14(19)20/h1-2,9-10H,3-8H2,(H,19,20)
• InChI Key: NJGLFOOZQIXIQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)C(=O)N2CCOC3=C2C=C(C=C3)Cl
• Molecular Formula: C15H17ClN2O4
• Molecular Weight: 324.76 g/mol

Description

1-[(6-Chloro-2,3-dihydro-4H-1,4-benzoxazin-4-yl)carbonyl]piperidine-4-carboxylic acid is a complex organic compound characterized by its unique structure, which includes a benzoxazine ring and a piperidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves multiple steps, starting with the formation of the benzoxazine ring. One common approach is the reaction of 6-chloro-2,3-dihydro-4H-1,4-benzoxazin-4-one with piperidine-4-carboxylic acid under specific conditions, such as refluxing in an appropriate solvent like dichloromethane.

Industrial Production Methods: On an industrial scale, the production of this compound may involve optimized reaction conditions to increase yield and purity. Techniques such as continuous flow chemistry and the use of catalysts can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) can be used.

• Substitution: Nucleophilic substitution reactions can be facilitated by reagents such as sodium hydroxide (NaOH).

Major Products Formed:

• Oxidation: Formation of carboxylic acids or ketones.

• Reduction: Formation of alcohols or amines.

• Substitution: Formation of various substituted benzoxazines or piperidines.

Scientific Research Applications

This compound has shown promise in several scientific research applications:

• Chemistry: It can be used as an intermediate in the synthesis of more complex molecules.

• Biology: Its derivatives may exhibit biological activity, such as antimicrobial or antiviral properties.

• Medicine: Potential use in drug development, particularly in targeting specific biological pathways.

• Industry: Application in the production of advanced materials or as a building block in organic synthesis.

Mechanism of Action

The mechanism by which this compound exerts its effects involves its interaction with specific molecular targets and pathways. For example, it may bind to enzymes or receptors, leading to the modulation of biological processes. The exact mechanism would depend on the specific application and the derivatives involved.

Comparison with Similar Compounds

• 6-Chloro-2,3-dihydro-4H-1,4-benzoxazin-4-one

• Piperidine-4-carboxylic acid

• Other benzoxazine derivatives